rac-(1R,2R)-2-(2-methoxyethoxy)cyclohexan-1-amine, trans
Overview
Description
Rac-(1R,2R)-2-(2-methoxyethoxy)cyclohexan-1-amine, trans, or more commonly known as MEMCH, is a cyclic amine compound found in many organic compounds. It is a chiral molecule, meaning it has two different enantiomers. MEMCH is used as a starting material for many synthetic processes and as an intermediate in the production of various drugs and pharmaceuticals. It is also used in the production of dyes and pigments, as well as in the production of polymers and plastics.
Mechanism of Action
MEMCH acts as an intermediate in the synthesis of many drugs and pharmaceuticals. It is also used as a reagent in organic synthesis and as a catalyst in the synthesis of other amines. In addition, MEMCH can act as an inhibitor of certain enzymes, and it can also act as a substrate for certain metabolic pathways.
Biochemical and Physiological Effects
MEMCH has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 (CYP) enzymes, which are involved in drug metabolism. It has also been shown to affect drug transport, as well as the expression of certain genes involved in drug metabolism. In addition, MEMCH has been shown to have an effect on the activity of certain hormones, such as cortisol.
Advantages and Limitations for Lab Experiments
MEMCH is a useful reagent for laboratory experiments due to its low cost and availability. It is also relatively easy to synthesize and can be used in a wide range of applications. However, MEMCH is not suitable for use in human clinical trials due to its potential toxicity. In addition, it is not suitable for use in food or drug products due to its potential for causing allergic reactions.
Future Directions
There are a number of potential future directions for MEMCH research. These include the development of new synthesis methods, the optimization of existing synthesis methods, the development of new drugs and pharmaceuticals, and the exploration of new uses for MEMCH in biotechnology and nanotechnology. In addition, further research into the biochemical and physiological effects of MEMCH could lead to a better understanding of drug metabolism and drug transport. Finally, research into the potential toxicity of MEMCH could lead to the development of safer and more effective drugs and pharmaceuticals.
Synthesis Methods
MEMCH is synthesized through a process known as reductive amination. This process involves the reaction of an aldehyde or ketone with an amine in the presence of a reducing agent. The reducing agent is usually a metal hydride such as lithium aluminum hydride (LAH). The reaction produces a secondary amine, such as MEMCH, which can then be isolated and purified.
Scientific Research Applications
MEMCH is used as a starting material in a wide range of scientific research applications. It is used in the synthesis of various drugs and pharmaceuticals, as well as in the production of polymers and plastics. It is also used as a reagent in organic synthesis, for the preparation of chiral compounds and for the synthesis of other amine compounds. In addition, MEMCH has been used in the study of enzyme inhibition, drug metabolism, and drug transport.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,2R)-2-(2-methoxyethoxy)cyclohexan-1-amine, trans involves the conversion of a cyclohexene derivative to the desired amine through a series of reactions.", "Starting Materials": [ "Cyclohexene", "2-methoxyethanol", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ammonium chloride", "Sodium nitrite", "Hydrochloric acid", "Sodium nitrite", "Sodium acetate", "Palladium on carbon", "Hydrogen gas", "Ammonia" ], "Reaction": [ "Cyclohexene is reacted with 2-methoxyethanol in the presence of sodium borohydride to form the corresponding alcohol.", "The alcohol is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "The hydrochloride salt is then treated with sodium hydroxide to form the free base.", "The free base is then reacted with ammonium chloride and sodium nitrite to form the corresponding diazonium salt.", "The diazonium salt is then treated with hydrochloric acid to form the corresponding hydrochloride salt.", "The hydrochloride salt is then treated with sodium nitrite and sodium acetate to form the corresponding aryl halide.", "The aryl halide is then reacted with palladium on carbon in the presence of hydrogen gas to form the corresponding amine.", "The amine is then treated with ammonia to form the desired rac-(1R,2R)-2-(2-methoxyethoxy)cyclohexan-1-amine, trans." ] } | |
CAS RN |
2277039-19-5 |
Product Name |
rac-(1R,2R)-2-(2-methoxyethoxy)cyclohexan-1-amine, trans |
Molecular Formula |
C9H19NO2 |
Molecular Weight |
173.3 |
Purity |
95 |
Origin of Product |
United States |
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